Cas no 1297607-00-1 (3-(furan-2-yl)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1H-pyrazole-5-carboxamide)

• Product Name: 3-(furan-2-yl)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1H-pyrazole-5-carboxamide
• CAS No: 1297607-00-1
• MF: C₁₉H₁₅N₅O₂S
• MW: 377.419701814651
• CID: 5830973
• PubChem ID: 75118984
• Update Time: 2025-10-29

3-(furan-2-yl)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-5-(furan-2-yl)-1H-pyrazole-3-carboxamide
• 3-(furan-2-yl)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1H-pyrazole-5-carboxamide
• 1297607-00-1
• N-[4-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-5-(furan-2-yl)pyrazolidine-3-carboxamide

• Inchi： 1S/C19H15N5O2S/c25-18(15-10-14(22-23-15)17-2-1-8-26-17)20-13-5-3-12(4-6-13)16-11-24-7-9-27-19(24)21-16/h1-6,8,10-11H,7,9H2,(H,20,25)(H,22,23)
• InChI Key： WAUQZYILMCKCHG-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CO2)=CC(C(NC2=CC=C(C3=CN4CCSC4=N3)C=C2)=O)=N1

Computed Properties

• Exact Mass: 381.12594604g/mol
• Monoisotopic Mass: 381.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 109Ų

Additional information on 3-(furan-2-yl)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1H-pyrazole-5-carboxamide

3-(Furan-2-yl)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1H-pyrazole-5-carboxamide: A Comprehensive Overview

The compound 3-(furan-2-yl)-N-(4-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-1H-pyrazole-5-carboxamide (CAS No. 1297607-00-1) is a complex heterocyclic compound that has garnered significant attention in the field of biomedical research and pharmaceutical chemistry. This molecule belongs to a class of compounds known for their potential applications in drug discovery, particularly due to its unique structural features, which include fused rings and bioisosteric substitutions.

Recent studies have highlighted the importance of such compounds in targeted therapies and precision medicine. The pyrazole core of this molecule serves as a versatile scaffold for attaching various substituents, including furan derivatives and imidazo[2,1-b][1,3]thiazol moieties, which contribute to its bioavailability and selectivity. These structural elements also play a crucial role in determining the pharmacokinetics and toxicology of the compound.

The imidazo[2,1-b][1,3]thiazol-6-yl group is a key feature of this compound, known for its potential to modulate enzymatic activity and receptor binding. This group has been extensively studied in the context of anticancer agents, where it has shown promising results in inhibiting tumor growth and angiogenesis. Furthermore, the furan-2-yl substituent adds an additional layer of complexity to the molecule, contributing to its lipophilicity and metabolic stability.

Recent advancements in crystallography and computational chemistry have enabled researchers to gain deeper insights into the molecular interactions of this compound. For instance, studies using X-ray crystallography have revealed the precise binding modes of this molecule with various biological targets, including kinases, receptors, and enzymes. These findings have been instrumental in designing more efficient drugs with improved therapeutic indices.

Moreover, the pyrazole-5-carboxamide moiety has been shown to enhance the compound's ability to cross biological barriers, such as the blood-brain barrier, making it a potential candidate for neurodegenerative diseases. The combination of these structural elements renders this compound a versatile tool in drug delivery systems, particularly in controlled release formulations.

Recent research has also explored the synergistic effects of this compound with other drugs, leading to the development of combination therapies. For example, studies have demonstrated that co-administration with existing chemotherapeutic agents can enhance efficacy while minimizing toxic side effects. This approach is particularly promising in the treatment of refractory cancers, where conventional therapies often fail.

Furthermore, the 3-(furan-2-yl) substituent has been implicated in modulating the compound's phototoxicity, a critical factor in photosensitizing agents. This property makes it a valuable candidate for photodynamic therapy (PDT), where light-induced reactions are used to target and destroy cancer cells selectively.

Finally, ongoing research is focused on optimizing the synthetic routes for this compound to enhance its scalability and cost-effectiveness. Advances in green chemistry have enabled the development of more sustainable methods for synthesizing this compound, aligning with global efforts to promote eco-friendly pharmaceuticals.